Cas no 301220-36-0 (3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine)

• Product Name: 3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine
• CAS No: 301220-36-0
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• MDL: MFCD11878558
• CID: 843275
• PubChem ID: 11447011
• Update Time: 2025-10-31

3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)-3H-imidazo[4,5-b]pyridine
• 3H-Imidazo[4,5-b]pyridine, 3-(4-piperidinyl)-
• 3-piperidin-4-ylimidazo[4,5-b]pyridine
• 301220-36-0
• DA-07185
• DTXSID20466129
• 3-(Piperidin-4-yl)-3-H-imidazo[4,5-b]pyridine
• AKOS016013661
• EN300-265690
• G373-1589
• HMS1888G21
• OXMDBWQRWYRMRZ-UHFFFAOYSA-N
• CHEMBL1436611
• CS-0270725
• 4-{3H-Imidazo[4,5-b]pyridin-3-yl}piperidine
• BMA22036
• NCGC00131138-01
• SCHEMBL4168541
• F1907-0403
• 3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine

• MDL： MFCD11878558
• Inchi： 1S/C11H14N4/c1-2-10-11(13-5-1)15(8-14-10)9-3-6-12-7-4-9/h1-2,5,8-9,12H,3-4,6-7H2
• InChI Key： OXMDBWQRWYRMRZ-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=NC1=2)C1CCNCC1

Computed Properties

• Exact Mass: 202.12202
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• PSA: 42.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-(piperidin-4-yl)-3H-imidazo4,5-bpyridine

Introduction to 3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine] and Its Significance in Modern Chemical Biology

The compound with the CAS number 301220-36-0, specifically 3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine], represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its fused imidazo[4,5-bpyridine] core and a piperidine substituent, has garnered attention in the scientific community due to its structural complexity and potential biological activities. The imidazo[4,5-bpyridine] scaffold is particularly noteworthy, as it is a privileged structure frequently encountered in drug discovery efforts targeting various therapeutic modalities.

In recent years, the development of small molecules with intricate heterocyclic architectures has been instrumental in advancing treatments for complex diseases. The 3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine] scaffold offers a unique combination of electronic and steric properties that make it an attractive candidate for further exploration. Its imidazole ring contributes to hydrogen bonding capabilities, while the pyridine moiety enhances lipophilicity, making it a versatile building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The piperidine substituent, in particular, is known for its ability to modulate receptor binding affinities and pharmacokinetic profiles. This feature has been leveraged in the design of drugs targeting neurological disorders, where precise control over binding interactions is crucial. The 3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine] structure exemplifies how combining different heterocyclic systems can yield molecules with enhanced functional properties.

Recent studies have highlighted the therapeutic potential of imidazo[4,5-bpyridine] derivatives in oncology and anti-inflammatory applications. For instance, researchers have demonstrated that compounds within this class can inhibit specific kinases involved in cancer progression. The presence of the piperidine group in 3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine] may further enhance its ability to modulate these kinases by improving binding affinity or altering conformational dynamics. Such findings underscore the importance of this scaffold in developing next-generation therapeutics.

The synthesis of 3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine] presents an interesting challenge due to the complexity of its fused ring system. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations, have been employed to construct the core imidazo[4,5-bpyridine] moiety efficiently. These techniques not only facilitate the preparation of the target compound but also allow for easy modifications at various positions within the molecule.

In terms of biological evaluation, preliminary assays have shown that derivatives of 3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine] exhibit promising activity against certain disease-related pathways. For example, some analogs have demonstrated inhibitory effects on enzymes implicated in inflammation and pain management. The piperidine substituent appears to play a critical role in these interactions by optimizing receptor binding through steric and electronic effects. Further optimization efforts are ongoing to enhance potency and selectivity.

The growing interest in heterocyclic compounds like 3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine] is also driven by their potential applications in drug delivery systems. Researchers are exploring ways to incorporate these molecules into nanoparticles or other carriers to improve bioavailability and targeted delivery. Such innovations could significantly expand their therapeutic utility across multiple disease areas.

As our understanding of molecular interactions continues to evolve, compounds like 3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine] will undoubtedly play a pivotal role in shaping future pharmacological strategies. Their unique structural features offer a rich foundation for designing molecules with tailored biological activities. By leveraging cutting-edge synthetic techniques and computational methods, scientists are poised to unlock new therapeutic possibilities derived from this versatile scaffold.

The future directions for research on 3-(piperidin-4-yl)-3H-imidazo[4,5-bpyridine] include exploring its role in modulating ion channels and neurotransmitter receptors relevant to neurological disorders. Additionally, investigating its interactions with cellular signaling pathways could reveal novel mechanisms for treating conditions such as neurodegeneration and autoimmune diseases. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.